Cas no 108640-72-8 (2,5-Pyrrolidinedione, 1-(1-naphthalenylmethyl)-)

2,5-Pyrrolidinedione, 1-(1-naphthalenylmethyl)- structure
108640-72-8 structure
Product Name:2,5-Pyrrolidinedione, 1-(1-naphthalenylmethyl)-
CAS No:108640-72-8
MF:C15H13NO2
MW:239.269223928452
CID:1186126
PubChem ID:15749792
Update Time:2025-04-20

2,5-Pyrrolidinedione, 1-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedione, 1-(1-naphthalenylmethyl)-
    • 1-(naphthalen-1-ylmethyl)pyrrolidine-2,5-dione
    • DTXSID60577940
    • 1-[(Naphthalen-1-yl)methyl]pyrrolidine-2,5-dione
    • AKOS033961706
    • 108640-72-8
    • Z26355860
    • Inchi: 1S/C15H13NO2/c17-14-8-9-15(18)16(14)10-12-6-3-5-11-4-1-2-7-13(11)12/h1-7H,8-10H2
    • InChI Key: ONCLMQYJWAAYMK-UHFFFAOYSA-N
    • SMILES: O=C1CCC(N1CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 239.09469
  • Monoisotopic Mass: 239.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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